ACID BLUE 161, PURE
ACID BLUE 161, PURE
Brand Name:
Vulcanchem
CAS No.:
12392-64-2
VCID:
VC0085170
InChI:
InChI=1S/2C20H14N2O5S.Cr.2Na/c2*23-16-10-9-12-5-1-2-6-13(12)19(16)21-22-20-15-8-4-3-7-14(15)18(11-17(20)24)28(25,26)27;;;/h2*1-11,23-24H,(H,25,26,27);;;/q;;+3;2*+1/p-6
SMILES:
C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C4=CC=CC=C43)S(=O)(=O)[O-])[O-])[O-].C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C4=CC=CC=C43)S(=O)(=O)[O-])[O-])[O-].[Na+].[Na+].[Cr+3]
Molecular Formula:
C20H12N2O5S.C20H11N2O5S.Cr.2Na
Molecular Weight:
880.7 g/mol
ACID BLUE 161, PURE
CAS No.: 12392-64-2
Main Products
VCID: VC0085170
Molecular Formula: C20H12N2O5S.C20H11N2O5S.Cr.2Na
Molecular Weight: 880.7 g/mol
| CAS No. | 12392-64-2 |
|---|---|
| Product Name | ACID BLUE 161, PURE |
| Molecular Formula | C20H12N2O5S.C20H11N2O5S.Cr.2Na |
| Molecular Weight | 880.7 g/mol |
| IUPAC Name | disodium;chromium(3+);3-oxido-4-[(2-oxidonaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate |
| Standard InChI | InChI=1S/2C20H14N2O5S.Cr.2Na/c2*23-16-10-9-12-5-1-2-6-13(12)19(16)21-22-20-15-8-4-3-7-14(15)18(11-17(20)24)28(25,26)27;;;/h2*1-11,23-24H,(H,25,26,27);;;/q;;+3;2*+1/p-6 |
| Standard InChIKey | LCZPIYCNOWJWPQ-UHFFFAOYSA-H |
| SMILES | C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C4=CC=CC=C43)S(=O)(=O)[O-])[O-])[O-].C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C4=CC=CC=C43)S(=O)(=O)[O-])[O-])[O-].[Na+].[Na+].[Cr+3] |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C4=CC=CC=C43)S(=O)(=O)[O-])[O-])[O-].C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C4=CC=CC=C43)S(=O)(=O)[O-])[O-])[O-].[Na+].[Na+].[Cr+3] |
| Related CAS | 19154-31-5 (Parent) |
| Synonyms | Acid Blue 193 Acid Blue 193, disodium salt Acid Blue 193, trisodium salt |
| PubChem Compound | 25548 |
| Last Modified | Nov 11 2021 |
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